• This product is not intended for human or veterinary use. For research use only.
  • Catalog No. : S547934
  • CAS No. : 1110813-31-4 (free)
  • Molecular Formula : C24H25ClFN5O2
  • Molecular Weight : 469.94
  • Purity : >98% (or refer to the Certificate of Analysis)
  • Availability : Please inquire
  • Price : Please inquire
CAS Number

1110813-31-4 (free)

Product Name




Molecular Formula


Molecular Weight



White to off-white solid powder


>98% (or refer to the Certificate of Analysis)








Soluble in DMSO, not in water


PF-00299804; PF00299804; PF 00299804; PF299804; PF-299804; PF 299804; PF-299; PF299; PF 299; Dacomitinib; Vizimpro;

Shell Life

>2 years if stored properly

Dacomitinib, also known as PF-299 and PF-00299804 ; or PF299804, is an orally bioavailable, highly selective, second-generation small-molecule inhibitor of the pan-epidermal growth factor receptor (EGFR) family of tyrosine kinases (ErbB family) with potential antineoplastic activity. Dacomitinib specifically and irreversibly binds to and inhibits human EGFR subtypes, resulting in inhibition of proliferation and induction of apoptosis in EGFR-expressing tumor cells. EGFRs play major roles in tumor cell proliferation and tumor vascularization, and are often overexpressed or mutated in various tumor cell types.

1: LiverTox: Clinical and Research Information on Drug-Induced Liver Injury [Internet]. Bethesda (MD): National Institute of Diabetes and Digestive and Kidney Diseases; 2012-. Available from http://www.ncbi.nlm.nih.gov/books/NBK547996/ PubMed PMID: 31643328.
2: Lavacchi D, Mazzoni F, Giaccone G. Clinical evaluation of dacomitinib for the treatment of metastatic non-small cell lung cancer (NSCLC): current perspectives. Drug Des Devel Ther. 2019 Sep 6;13:3187-3198. doi: 10.2147/DDDT.S194231. eCollection 2019. PubMed PMID: 31564835; PubMed Central PMCID: PMC6735534.
3: Iwasaku M, Uchino J, Yamada T, Chihara Y, Shimamoto T, Tamiya N, Kaneko Y, Kiyomi F, Takayama K. Rationale and design of a phase II study to evaluate prophylactic treatment of dacomitinib-induced dermatologic adverse events in epidermal growth factor receptor-mutated advanced non-small cell lung cancer (SPIRAL-Daco study). Transl Lung Cancer Res. 2019 Aug;8(4):519-523. doi: 10.21037/tlcr.2019.08.03. PubMed PMID: 31555524; PubMed Central PMCID: PMC6749124.
4: Sun H, Wu YL. Dacomitinib in non-small-cell lung cancer: a comprehensive review for clinical application. Future Oncol. 2019 Aug;15(23):2769-2777. doi: 10.2217/fon-2018-0535. Epub 2019 Aug 12. PubMed PMID: 31401844.
5: Santarpia M, Menis J, Chaib I, Gonzalez Cao M, Rosell R. Dacomitinib for the first-line treatment of patients with EGFR-mutated metastatic non-small cell lung cancer. Expert Rev Clin Pharmacol. 2019 Sep;12(9):831-840. doi: 10.1080/17512433.2019.1649136. Epub 2019 Aug 5. Review. PubMed PMID: 31356117.
6: Corral J, Mok TS, Nakagawa K, Rosell R, Lee KH, Migliorino MR, Pluzanski A, Linke R, Devgan G, Tan W, Quinn S, Wang T, Wu YL. Effects of dose modifications on the safety and efficacy of dacomitinib for EGFR mutation-positive non-small-cell lung cancer. Future Oncol. 2019 Aug;15(24):2795-2805. doi: 10.2217/fon-2019-0299. Epub 2019 Jul 17. PubMed PMID: 31313942.
7: Jathal MK, Steele TM, Siddiqui S, Mooso BA, D'Abronzo LS, Drake CM, Whang YE, Ghosh PM. Dacomitinib, but not lapatinib, suppressed progression in castration-resistant prostate cancer models by preventing HER2 increase. Br J Cancer. 2019 Jul;121(3):237-248. doi: 10.1038/s41416-019-0496-4. Epub 2019 Jun 18. PubMed PMID: 31209328; PubMed Central PMCID: PMC6738116.
8: Lau SCM, Batra U, Mok TSK, Loong HH. Dacomitinib in the Management of Advanced Non-Small-Cell Lung Cancer. Drugs. 2019 Jun;79(8):823-831. doi: 10.1007/s40265-019-01115-y. Review. PubMed PMID: 31069718.
9: Nagano T, Tachihara M, Nishimura Y. Dacomitinib, a second-generation irreversible epidermal growth factor receptor tyrosine kinase inhibitor (EGFR-TKI) to treat non-small cell lung cancer. Drugs Today (Barc). 2019 Apr;55(4):231-236. doi: 10.1358/dot.2019.55.4.2965337. Review. PubMed PMID: 31050691.
10: Momeny M, Esmaeili F, Hamzehlou S, Yousefi H, Javadikooshesh S, Vahdatirad V, Alishahi Z, Mousavipak SH, Bashash D, Dehpour AR, Tavangar SM, Tavakkoly-Bazzaz J, Haddad P, Kordbacheh F, Alimoghaddam K, Ghavamzadeh A, Ghaffari SH. The ERBB receptor inhibitor dacomitinib suppresses proliferation and invasion of pancreatic ductal adenocarcinoma cells. Cell Oncol (Dordr). 2019 Aug;42(4):491-504. doi: 10.1007/s13402-019-00448-w. Epub 2019 Apr 25. PubMed PMID: 31025257.
11: Abdelhameed AS, Kadi AA, Attwa MW, AlRabiah H. Validated LC-MS/MS assay for quantification of the newly approved tyrosine kinase inhibitor, dacomitinib, and application to investigating its metabolic stability. PLoS One. 2019 Apr 4;14(4):e0214598. doi: 10.1371/journal.pone.0214598. eCollection 2019. PubMed PMID: 30947315; PubMed Central PMCID: PMC6448865.
12: Zhou Q, Wu YL, Corral J, Nakagawa K, Garon EB, Sbar EI, Wang T, Sandin R, Noonan K, Gernhardt D, Mok TS. Management of common adverse events related to first-line dacomitinib use in EGFR mutation-positive non-small-cell lung cancer: a pooled safety analysis. Future Oncol. 2019 May;15(13):1481-1491. doi: 10.2217/fon-2018-0944. Epub 2019 Mar 6. PubMed PMID: 30839234.
13: Chen WS, Hong L, Wang F, Li JJ. Investigation of dacomitinib on reducing cell necrosis and enhancing cell apoptosis in C6 glioma rat model by MRI. Biosci Rep. 2019 Mar 6;39(3). pii: BSR20190006. doi: 10.1042/BSR20190006. Print 2019 Mar 29. PubMed PMID: 30782784; PubMed Central PMCID: PMC6400661.
14: Yu X, Zhao X, Zhang J, Li Y, Sheng P, Ma C, Zhang L, Hao X, Zheng X, Xing Y, Qiao H, Qu L, Zhu D. Dacomitinib, a new pan-EGFR inhibitor, is effective in attenuating pulmonary vascular remodeling and pulmonary hypertension. Eur J Pharmacol. 2019 May 5;850:97-108. doi: 10.1016/j.ejphar.2019.02.008. Epub 2019 Feb 10. PubMed PMID: 30753867.
15: Qiu X, Lin Q, Ning Z, Qian X, Li P, Ye L, Xie S. Quantitative bioanalytical assay for the human epidermal growth factor receptor (HER) inhibitor dacomitinib in rat plasma by UPLC-MS/MS. J Pharm Biomed Anal. 2019 Mar 20;166:66-70. doi: 10.1016/j.jpba.2018.12.041. Epub 2018 Dec 28. PubMed PMID: 30612075.
16: Shirley M. Dacomitinib: First Global Approval. Drugs. 2018 Dec;78(18):1947-1953. doi: 10.1007/s40265-018-1028-x. Review. PubMed PMID: 30506139.
17: Drugs and Lactation Database (LactMed) [Internet]. Bethesda (MD): National Library of Medicine (US); 2006-. Available from http://www.ncbi.nlm.nih.gov/books/NBK532497/ PubMed PMID: 30372001.
18: Dacomitinib Approved, but Might Not Be Used. Cancer Discov. 2018 Dec;8(12):1500. doi: 10.1158/2159-8290.CD-NB2018-138. Epub 2018 Oct 25. PubMed PMID: 30361446.
19: Sepúlveda JM, Sánchez-Gómez P, Vaz Salgado MÁ, Gargini R, Balañá C. Dacomitinib: an investigational drug for the treatment of glioblastoma. Expert Opin Investig Drugs. 2018 Oct;27(10):823-829. doi: 10.1080/13543784.2018.1528225. Epub 2018 Oct 5. Review. PubMed PMID: 30247945.
20: Mok TS, Cheng Y, Zhou X, Lee KH, Nakagawa K, Niho S, Lee M, Linke R, Rosell R, Corral J, Migliorino MR, Pluzanski A, Sbar EI, Wang T, White JL, Wu YL. Improvement in Overall Survival in a Randomized Study That Compared Dacomitinib With Gefitinib in Patients With Advanced Non-Small-Cell Lung Cancer and EGFR-Activating Mutations. J Clin Oncol. 2018 Aug 1;36(22):2244-2250. doi: 10.1200/JCO.2018.78.7994. Epub 2018 Jun 4. PubMed PMID: 29864379.